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Compound of Interest

Compound Name: Pivaloyl chloride

Cat. No.: B042358 Get Quote

Essential Guide to Handling Pivaloyl Chloride
This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the safe handling of Pivaloyl Chloride in a laboratory setting. It is intended

for researchers, scientists, and drug development professionals.

Chemical Safety Profile
Pivaloyl chloride (also known as Trimethylacetyl chloride) is a highly flammable, corrosive,

and toxic liquid that reacts violently with water.[1][2] It is harmful if swallowed and fatal if

inhaled.[1][3] Contact with the substance can cause severe burns to the skin and eyes.[1][4] Its

vapor can form explosive mixtures with air and may travel to an ignition source and flash back.

[4][5]
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Property Value Source

Flash Point 14 °C / 57.2 °F [5]

Lower Explosion Limit 1.9% [5]

Upper Explosion Limit 7.4% [5]

Auto-ignition Temperature 455 °C / 851 °F [5]

DOT Hazard Class 6.1 (Poisonous Material) [6]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure. The type of protective

equipment must be selected based on the concentration and amount of the dangerous

substance at the specific workplace.[7]
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Body Area Required PPE Specifications

Eyes/Face Safety Goggles & Face Shield

Use tightly sealing safety

goggles conforming to EN 166

(EU) or NIOSH (US) and a

face protection shield.[4][5]

Skin Chemical-Resistant Gloves

Handle with inspected,

chemical-impermeable gloves

(e.g., PVC, Polyethylene, or

Rubber).[2][4] Use proper

glove removal technique.[7]

Protective Clothing

Wear a flame-retardant,

antistatic, and chemical-

resistant suit or overalls.[4][7]

Safety footwear is also

required.[2]

Respiratory Respirator

If exposure limits are exceeded

or in case of inadequate

ventilation, use a full-face

respirator or a self-contained

breathing apparatus (SCBA).

[3][4][7]

Operational Plan: Handling and Storage
All handling of Pivaloyl Chloride must occur in a well-ventilated area, preferably within a

chemical fume hood.[4][5]

Preparation and Handling:

Ventilation: Ensure the work area, such as a chemical fume hood, is operational and

provides adequate ventilation.[4][5]

Ignition Sources: Remove all sources of ignition, including heat, sparks, open flames, and

hot surfaces.[3][7] Use non-sparking tools and explosion-proof equipment.[3][4]
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Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[3]

Personal Contact: Limit all unnecessary personal contact and wear the appropriate PPE.[2]

Do not eat, drink, or smoke in the handling area.[3][4]

Dispensing: When dispensing, do so carefully to avoid the formation of mists or vapors.[4]

Storage:

Store containers in a dry, cool, and well-ventilated place, away from incompatible materials

like metals.[3][4]

Keep containers tightly closed.[7] If a container has been opened, it must be carefully

resealed and kept upright.[7]

Store in a designated corrosives and flammables area.[5]

Protect containers from physical damage and check regularly for leaks.[2]
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Safe Handling Workflow for Pivaloyl Chloride
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Caption: A workflow for the safe handling of Pivaloyl Chloride.
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Emergency Plans
Accidental Release or Spill:

Evacuate: Immediately evacuate personnel to a safe, upwind area.[4]

Ignition Sources: Remove all ignition sources.[2]

Ventilate: Ensure the area is well-ventilated.[4]

Containment: For minor spills, contain and absorb with an inert material like vermiculite or

sand.[2] Do not use water.[2] For major spills, alert the fire brigade and contain the spill with

dikes or absorbents to prevent entry into drains or waterways.[2]

Cleanup: Collect residue and place it in a suitable, closed, and labeled container for

disposal.[2][4]

Decontaminate: After cleanup, decontaminate and launder all protective clothing before

reuse.[2]

First Aid Measures: Immediate medical attention is required in all cases of exposure.[3]

Inhalation: Move the victim to fresh air immediately.[4] If breathing is difficult, administer

oxygen.[1] Get emergency medical help immediately.[4]

Skin Contact: Take off all contaminated clothing immediately.[4] Flush the skin and hair with

running water for at least 20 minutes.[2][6]

Eye Contact: Immediately rinse cautiously with water for several minutes.[1] Remove contact

lenses if present and easy to do, and continue rinsing.[1] Transport to a hospital without

delay.[2]

Ingestion: Rinse the mouth with water.[1] Do NOT induce vomiting.[4] Call a poison center or

doctor immediately.[3]
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Emergency Response for Pivaloyl Chloride Exposure
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Caption: Emergency first aid procedures for Pivaloyl Chloride exposure.

Fire Fighting and Disposal
Fire Fighting:

Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon

dioxide (CO2).[1][3] A fine water spray can be used to control the fire and cool adjacent

areas, but do not spray water directly onto liquid pools as it may react violently.[2]
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Hazards: Pivaloyl chloride is highly flammable and vapors can form explosive mixtures with

air.[1] Containers may explode when heated.[5] Fire will produce irritating, corrosive, and

toxic gases like carbon oxides, phosgene, and hydrogen chloride gas.[4][5]

Protective Actions: Firefighters must wear full protective gear and a self-contained breathing

apparatus (SCBA).[3][5] Fight the fire from a maximum distance or a protected location.[3][4]

Disposal Plan:

Waste Collection: Collect chemical residues and contaminated materials in suitable, closed,

and properly labeled containers for flammable waste.[2][4]

Environmental Precaution: Do not let the product enter drains or the environment.[7]

Discharge into the environment must be avoided.[4]

Disposal Regulations: Dispose of all waste contents and containers at an authorized site in

accordance with local, state, and federal regulations.[3] Disposal must be handled by a

licensed collector.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Pivaloyl
chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042358#personal-protective-equipment-for-handling-
pivaloyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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